Cas no 2248259-90-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate
• CAS No: 2248259-90-5
• MF: C₁₇H₁₆N₂O₅S
• MW: 360.384343147278
• CID: 6509308
• PubChem ID: 165718731
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248259-90-5
• EN300-6517702
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate

• Inchi： 1S/C17H16N2O5S/c20-14(10-4-3-5-10)18-9-25-8-13(18)17(23)24-19-15(21)11-6-1-2-7-12(11)16(19)22/h1-2,6-7,10,13H,3-5,8-9H2
• InChI Key： CQXZGTDOSPBIQQ-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N(C1)C(C1CCC1)=O

Computed Properties

• Exact Mass: 360.07799279g/mol
• Monoisotopic Mass: 360.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate (CAS No. 2248259-90-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate (CAS No. 2248259-90-5) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound features a unique molecular structure combining isoindole, cyclobutane, and thiazolidine moieties, making it a versatile intermediate for drug discovery and development. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the synthesis of novel bioactive molecules.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate includes a 1,3-dioxoisoindoline core linked to a thiazolidine-4-carboxylate group via a cyclobutanecarbonyl bridge. This intricate arrangement contributes to its stability and reactivity, which are critical for its role in medicinal chemistry. The compound's molecular weight and solubility properties make it suitable for various synthetic pathways, particularly in the development of small-molecule therapeutics.

One of the most searched topics related to this compound is its potential role in drug discovery. With the growing demand for innovative treatments for diseases such as cancer, inflammation, and metabolic disorders, researchers are investigating 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate as a key building block for targeted therapies. Its ability to interact with biological targets, such as enzymes and receptors, makes it a promising candidate for further study.

Another area of interest is the compound's application in peptide mimetics. Peptide-based drugs are gaining traction due to their high specificity and reduced side effects. The thiazolidine ring in this compound mimics peptide bonds, enabling the design of bioactive peptidomimetics. This feature aligns with current trends in biopharmaceutical research, where scientists seek alternatives to traditional small-molecule drugs.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate offers opportunities for green chemistry applications. Researchers are exploring eco-friendly synthesis methods to reduce waste and improve efficiency. This aligns with the increasing focus on sustainable chemistry in the pharmaceutical industry, addressing concerns about environmental impact.

The market demand for this compound is rising, driven by its potential in pharmaceutical intermediates and bioconjugation techniques. Companies specializing in custom synthesis and contract research are actively sourcing high-purity batches of CAS No. 2248259-90-5 to meet the needs of drug developers. Quality control and analytical testing are critical to ensuring its suitability for research and industrial use.

For researchers working with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate, understanding its storage conditions and handling precautions is essential. Proper storage in a cool, dry environment and protection from light can prolong its shelf life. Additionally, compatibility with common solvents and reagents should be verified before use in synthetic protocols.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclobutanecarbonyl-1,3-thiazolidine-4-carboxylate (CAS No. 2248259-90-5) is a compound of growing importance in pharmaceutical research and chemical synthesis. Its unique structural features and potential applications in drug development and peptide mimetics make it a valuable asset for scientists and industry professionals. As research progresses, this compound is expected to play a pivotal role in advancing innovative therapeutics and sustainable chemistry solutions.